Cas no 1705513-85-4 (7-(2,5-difluorophenyl)-N-[(4-methoxyphenyl)methyl]-1,4-thiazepane-4-carboxamide)

• Product Name: 7-(2,5-difluorophenyl)-N-[(4-methoxyphenyl)methyl]-1,4-thiazepane-4-carboxamide
• CAS No: 1705513-85-4
• MF: C₂₀H₂₂F₂N₂O₂S
• MW: 392.462690830231
• CID: 5548866
• Update Time: 2025-06-26

7-(2,5-difluorophenyl)-N-[(4-methoxyphenyl)methyl]-1,4-thiazepane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-(2,5-difluorophenyl)-N-[(4-methoxyphenyl)methyl]-1,4-thiazepane-4-carboxamide

• Inchi： 1S/C20H22F2N2O2S/c1-26-16-5-2-14(3-6-16)13-23-20(25)24-9-8-19(27-11-10-24)17-12-15(21)4-7-18(17)22/h2-7,12,19H,8-11,13H2,1H3,(H,23,25)
• InChI Key： BUJNMQYWNNPOJU-UHFFFAOYSA-N
• SMILES： S1C(C2=CC(F)=CC=C2F)CCN(C(NCC2=CC=C(OC)C=C2)=O)CC1

Additional information on 7-(2,5-difluorophenyl)-N-[(4-methoxyphenyl)methyl]-1,4-thiazepane-4-carboxamide

Introduction to Compound with CAS No. 1705513-85-4 and Product Name: 7-(2,5-difluorophenyl)-N-[(4-methoxyphenyl)methyl]-1,4-thiazepane-4-carboxamide

7-(2,5-difluorophenyl)-N-[(4-methoxyphenyl)methyl]-1,4-thiazepane-4-carboxamide, identified by the CAS number 1705513-85-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex thiazepane core structure, has garnered attention due to its potential applications in drug discovery and development. The presence of fluorine atoms at the 2 and 5 positions of the phenyl ring, along with a methoxy group at the 4 position, contributes to its unique chemical properties and biological activity.

The thiazepane scaffold is a well-known motif in medicinal chemistry, often incorporated into bioactive molecules due to its ability to interact with biological targets in a favorable manner. The specific substitution pattern in 7-(2,5-difluorophenyl)-N-[(4-methoxyphenyl)methyl]-1,4-thiazepane-4-carboxamide enhances its pharmacological profile, making it a promising candidate for further investigation. Recent studies have highlighted the importance of fluorinated aromatic rings in improving metabolic stability and binding affinity to biological receptors.

In the context of contemporary pharmaceutical research, this compound represents an intriguing example of how structural modifications can lead to novel bioactive entities. The combination of a thiazepane ring with fluoro and methoxy substituents suggests potential applications in areas such as central nervous system (CNS) disorders, inflammation, and cancer. The fluorine atoms, in particular, are known to enhance lipophilicity and binding interactions, which are critical factors in drug design.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for their biological activity. Virtual screening and molecular docking studies have been instrumental in identifying potential leads like 7-(2,5-difluorophenyl)-N-[(4-methoxyphenyl)methyl]-1,4-thiazepane-4-carboxamide. These computational methods allow researchers to predict how a molecule will interact with biological targets, thereby reducing the time and cost associated with experimental testing.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into aromatic rings is particularly challenging due to their high reactivity and sensitivity to various conditions. However, modern synthetic techniques have made it possible to incorporate fluorine atoms efficiently while maintaining the integrity of the thiazepane core.

One of the key aspects of 7-(2,5-difluorophenyl)-N-[(4-methoxyphenyl)methyl]-1,4-thiazepane-4-carboxamide is its potential as a scaffold for further derivatization. By modifying specific functional groups or introducing additional substituents, researchers can explore new pharmacological profiles and enhance its therapeutic potential. This flexibility makes it an attractive candidate for medicinal chemists working on developing novel drugs.

The biological activity of this compound has been preliminarily investigated in several in vitro assays. Initial results suggest that it may exhibit properties relevant to CNS disorders, such as modulation of neurotransmitter receptors. The presence of both fluoro and methoxy groups is thought to contribute to its ability to interact with these receptors effectively. Further studies are needed to fully elucidate its mechanism of action and therapeutic potential.

In conclusion,7-(2,5-difluorophenyl)-N-[(4-methoxyphenyl)methyl]-1,4-thiazepane-4-carboxamide (CAS No. 1705513-85-4) is a compound with significant promise in pharmaceutical research. Its unique structural features and potential biological activity make it an attractive candidate for further development. As research continues in this area,this compound could play a crucial role in the discovery and development of new therapeutic agents for various diseases.